Cas no 1690364-51-2 (anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile)

• Product Name: anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile
• CAS No: 1690364-51-2
• MF: C₁₅H₁₈N₂S
• MW: 258.381822109222
• MDL: MFCD28118727
• CID: 5303506
• PubChem ID: 86812334
• Update Time: 2026-03-10

anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile Chemical and Physical Properties

Names and Identifiers

• (1R,5S,9s)-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile
• anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile

• MDL： MFCD28118727
• Inchi： 1S/C15H18N2S/c16-6-15-13-8-17(9-14(15)11-18-10-13)7-12-4-2-1-3-5-12/h1-5,13-15H,7-11H2/t13-,14+,15-
• InChI Key： MNHXONWSQPABFI-QDMKHBRRSA-N
• SMILES： [C@@]12([H])[C@@]([H])(C#N)[C@@]([H])(CN(CC3=CC=CC=C3)C1)CSC2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile

Exploring Anti-7-Benzyl-3-Thia-7-Azabicyclo[3.3.1]Nonane-9-Carbonitrile (CAS No. 1690364-51-2): A Versatile Compound in Modern Chemistry

In the ever-evolving field of organic chemistry, anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile (CAS No. 1690364-51-2) has emerged as a compound of significant interest. This bicyclic structure, featuring a unique combination of nitrogen and sulfur heteroatoms, has garnered attention for its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthetic pathways, reactivity, and utility in drug discovery.

The molecular structure of anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile is characterized by a rigid bicyclic framework, which imparts stability and distinct electronic properties. The presence of the benzyl group and the carbonitrile moiety offers multiple sites for chemical modification, making it a valuable scaffold for designing novel compounds. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders.

One of the most compelling aspects of CAS 1690364-51-2 is its potential in drug development. With the growing demand for new therapeutic agents, especially in the areas of neurodegenerative diseases and diabetes, this compound's unique structure provides a platform for creating derivatives with enhanced efficacy and selectivity. Researchers are investigating its interactions with biological targets, such as enzymes and receptors, to unlock new treatment possibilities. The 3-thia-7-azabicyclo[3.3.1]nonane core, in particular, has shown promise in modulating protein-protein interactions, a hot topic in modern medicinal chemistry.

Beyond pharmaceuticals, anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile is also being explored in agrochemical applications. Its structural features make it a candidate for developing new pesticides and herbicides with improved environmental profiles. As sustainability becomes a central focus in agriculture, compounds like this are being evaluated for their biodegradability and low toxicity to non-target organisms. The carbonitrile group, for instance, can be leveraged to design compounds that degrade more efficiently in soil, reducing long-term ecological impact.

From a synthetic chemistry perspective, the preparation of anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile involves intriguing challenges and opportunities. Modern catalytic methods, including asymmetric synthesis and green chemistry approaches, are being applied to optimize its production. The compound's stereochemistry is of particular interest, as the anti configuration can influence its biological activity and material properties. Recent advancements in flow chemistry and microwave-assisted synthesis have further streamlined its preparation, making it more accessible for research and industrial use.

The market for specialized chemical intermediates like CAS 1690364-51-2 is expanding rapidly, driven by the demand for innovative solutions in healthcare and agriculture. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of academic and industrial researchers. Its versatility and potential for customization make it a valuable asset in the toolkit of synthetic chemists and drug developers alike.

In conclusion, anti-7-benzyl-3-thia-7-azabicyclo[3.3.1]nonane-9-carbonitrile represents a fascinating intersection of chemistry, biology, and materials science. Its unique structure, combined with its broad applicability, positions it as a compound with significant future potential. As research continues to uncover new uses and synthetic routes, this molecule is likely to play an increasingly important role in addressing some of the most pressing challenges in science and industry today.